Cas no 88105-23-1 (4-acetylthiophene-2-carboxylic acid)

• Product Name: 4-acetylthiophene-2-carboxylic acid
• CAS No: 88105-23-1
• MF: C₇H₆O₃S
• MW: 170.185740947723
• CID: 644847
• PubChem ID: 13156401
• Update Time: 2025-04-23

4-acetylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-acetyl-
• 4-acetylthiophene-2-carboxylic acid
• 4-acetyl-2-thio-phenecarboxylic acid
• 88105-23-1
• Z1123806397
• EN300-70077
• DTXSID80522896
• 4-acetyl-2-thiophenecarboxylic acid
• AKOS022638049
• 4-Acetylthiophene-2-carboxylicacid
• SCHEMBL5357129
• XYGMOSFVNZUTEK-UHFFFAOYSA-N
• G45315
• DB-380484

• Inchi： 1S/C7H6O3S/c1-4(8)5-2-6(7(9)10)11-3-5/h2-3H,1H3,(H,9,10)
• InChI Key： XYGMOSFVNZUTEK-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)C=C1C(=O)O

Computed Properties

• Exact Mass: 170.00376522g/mol
• Monoisotopic Mass: 170.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 362.2±27.0 °C at 760 mmHg
• Flash Point: 172.9±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-acetylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-acetylthiophene-2-carboxylic acid

2-Thiophenecarboxylic Acid, 4-Acetyl-: A Comprehensive Overview

2-Thiophenecarboxylic acid, 4-acetyl- (CAS No. 88105-23-1) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as 4-acetylthiophene-2-carboxylic acid, belongs to the thiophene family of compounds, which are known for their unique electronic properties and versatile applications. The molecule consists of a thiophene ring with a carboxylic acid group at position 2 and an acetyl group at position 4, making it a valuable building block in the synthesis of advanced materials and pharmaceutical agents.

The synthesis of 2-thiophenecarboxylic acid, 4-acetyl- typically involves multi-step organic reactions, often utilizing thiophene derivatives as starting materials. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving the overall yield. Researchers have explored various strategies, including oxidative coupling and cross-coupling reactions, to optimize the preparation of this compound. These methods not only enhance the scalability of production but also pave the way for its integration into large-scale industrial applications.

In terms of chemical properties, 2-thiophenecarboxylic acid, 4-acetyl- exhibits a combination of aromaticity and functional group reactivity that makes it highly versatile. The thiophene ring provides stability and conjugation, while the carboxylic acid group introduces acidity and reactivity towards nucleophilic substitution. The acetyl group at position 4 adds an additional layer of functionality, enabling further chemical modifications. This compound has been extensively studied for its potential in drug design, where its structural features can be exploited to create bioactive molecules with specific pharmacological profiles.

Recent studies have highlighted the role of 2-thiophenecarboxylic acid, 4-acetyl- in the development of novel pharmaceutical agents. For instance, researchers have investigated its ability to act as a scaffold for designing anti-inflammatory drugs by leveraging its electron-withdrawing properties. Additionally, this compound has shown promise in the synthesis of anticancer agents due to its potential to induce apoptosis in cancer cells while sparing healthy cells. These findings underscore its importance in medicinal chemistry and drug discovery efforts.

Beyond pharmaceutical applications, 2-thiophenecarboxylic acid, 4-acetyl- has found utility in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a valuable component in the fabrication of nanoscale devices. Recent research has demonstrated that SAMs derived from this compound exhibit excellent electrical properties and stability under harsh conditions, making them suitable for use in organic electronics and sensors. Furthermore, its incorporation into polymer matrices has been shown to enhance mechanical strength and thermal stability, opening new avenues for advanced composite materials.

The environmental impact and safety profile of 2-thiophenecarboxylic acid, 4-acetyl- have also been subjects of recent investigation. Studies indicate that this compound is biodegradable under certain conditions, which is a positive attribute for its sustainable use in industrial processes. However, further research is needed to fully understand its environmental fate and potential risks to ecosystems.

In conclusion, 2-thiophenecarboxylic acid, 4-acetyl- (CAS No. 88105-23-1) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties and functional versatility make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing scientific innovation.